Cas no 2229548-56-3 ({5-(dimethylamino)methyl-1,3-thiazol-2-yl}methanesulfonamide)

• Product Name: {5-(dimethylamino)methyl-1,3-thiazol-2-yl}methanesulfonamide
• CAS No: 2229548-56-3
• MF: C₇H₁₃N₃O₂S₂
• MW: 235.327018499374
• CID: 5808694
• PubChem ID: 165762009
• Update Time: 2025-06-30

{5-(dimethylamino)methyl-1,3-thiazol-2-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {5-(dimethylamino)methyl-1,3-thiazol-2-yl}methanesulfonamide
• {5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}methanesulfonamide
• EN300-2001959
• 2229548-56-3

• Inchi： 1S/C7H13N3O2S2/c1-10(2)4-6-3-9-7(13-6)5-14(8,11)12/h3H,4-5H2,1-2H3,(H2,8,11,12)
• InChI Key： ZTRODRDVHSYGSI-UHFFFAOYSA-N
• SMILES： S(CC1=NC=C(CN(C)C)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 235.04491901g/mol
• Monoisotopic Mass: 235.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 113Ų

Additional information on {5-(dimethylamino)methyl-1,3-thiazol-2-yl}methanesulfonamide

Comprehensive Analysis of {5-(dimethylamino)methyl-1,3-thiazol-2-yl}methanesulfonamide (CAS No. 2229548-56-3): Properties, Applications, and Research Insights

The compound {5-(dimethylamino)methyl-1,3-thiazol-2-yl}methanesulfonamide (CAS No. 2229548-56-3) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and biochemical research. This thiazole-derived sulfonamide features a dimethylamino functional group, which enhances its reactivity and binding affinity in biological systems. Researchers are particularly interested in its role as a small molecule modulator for targeted therapies, aligning with the growing demand for precision medicine.

One of the most searched questions about this compound revolves around its synthetic pathway and mechanism of action. Studies suggest that the methanesulfonamide moiety contributes to its stability and solubility, making it a candidate for drug formulation. The thiazole ring, a common scaffold in medicinal chemistry, is known for its antimicrobial and anti-inflammatory properties, which has led to speculation about its potential in treating resistant infections—a hot topic in antibiotic research.

In the context of AI-driven drug discovery, {5-(dimethylamino)methyl-1,3-thiazol-2-yl}methanesulfonamide has been flagged by machine learning models for its bioisosteric potential. This aligns with trends in computational chemistry, where researchers prioritize compounds with high ligand efficiency. Its CAS No. 2229548-56-3 frequently appears in patent databases, indicating commercial interest in its derivatives for kinase inhibition or GPCR modulation.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this compound is another area of active investigation. With increasing regulatory scrutiny on green chemistry, its biodegradability and eco-toxicological impact are under evaluation. Preliminary data suggest its metabolite pathways may involve hepatic CYP450 enzymes, a key consideration for drug-drug interaction studies.

From a market perspective, the demand for high-purity {5-(dimethylamino)methyl-1,3-thiazol-2-yl}methanesulfonamide is rising among contract research organizations (CROs). Analytical methods like HPLC-MS and NMR are critical for quality control, as even minor impurities can affect its pharmacological profile. This underscores the importance of Good Manufacturing Practice (GMP) compliance in its production.

Future research directions may explore its structure-activity relationship (SAR) through crystallography studies or molecular docking simulations. As the scientific community shifts toward open-access data, collaborative efforts could accelerate its translation from bench to bedside. With its versatile chemistry and therapeutic promise, CAS No. 2229548-56-3 remains a compound to watch in the next decade of drug development.